2-(Pyridin-2-ylamino)ethanol
Overview
Description
2-(Pyridin-2-ylamino)ethanol, also known as 2-PEA, is a chemical compound that has been studied for its potential applications in scientific research and laboratory experiments. It is a derivative of the pyridine family of compounds, and it has a molecular weight of 109.14 g/mol. 2-PEA is an organic compound that has been studied for its potential to act as a neurotransmitter and to interact with various enzymes.
Scientific Research Applications
Protecting Group for Carboxylic Acids : Elladiou and Patrickios (2012) found that 2-(pyridin-2-yl)ethanol is a suitable protecting group for methacrylic acid, enabling the conversion of poly[2-(pyridin-2-yl)ethyl methacrylate] to poly(methacrylic acid) (Elladiou & Patrickios, 2012).
Synthesis of Optically Active Compounds : Perrone et al. (2006) demonstrated a scalable chemoenzymatic route to synthesize (R)-1-(pyridin-3-yl)-2-aminoethanol, a component of beta3-adrenergic receptor agonists, using Candida antarctica SP435-L lip (Perrone et al., 2006).
Antimicrobial Activity : Salimon, Salih, and Hussien (2011) synthesized a compound incorporating 2-(pyridin-2-ylamino)ethanol that showed significant antimicrobial activity with MIC values ranging from 30.2 - 43.2 g cm-3 (Salimon, Salih, & Hussien, 2011).
Key Intermediate in Drug Synthesis : Hui (2006) highlighted that optimizing the reaction conditions for synthesizing 2-(methyl-2-pyridinylamino)Ethanol could significantly improve yields, making it a key intermediate for rosiglitazone synthesis (Hui, 2006).
Catalysis and Photocatalysis Applications : Mardani et al. (2019) explored the potential of complexes formed with 2-[(2-aminoethyl)amino]ethanol and pyridine-2-carbaldehyde as tetrahedral N3O-donor ligands for copper and cadmium, with applications in catalysis and photocatalysis (Mardani et al., 2019).
Green Chemistry Synthesis : Yennamaneni et al. (2020) presented a metal-free, green method for synthesizing 2-(pyridin-2-yl)ethanols, showcasing the move towards more eco-friendly chemical processes (Yennamaneni et al., 2020).
Antibacterial and Antifungal Properties : Patel and Agravat (2007) synthesized new pyridine derivatives that showed promising antibacterial and antifungal activities, relevant for pharmaceutical and cosmetic applications (Patel & Agravat, 2007).
Safety and Hazards
When handling 2-(Pyridin-2-ylamino)ethanol, it is advised to avoid contact with skin, eyes, and clothing. Ingestion and inhalation should be avoided. Prolonged or repeated exposure should also be avoided. Contaminated clothing should be removed and washed before reuse, and hands should be washed thoroughly after handling .
Mechanism of Action
Target of Action
Related compounds such as 2-(pyridin-2-yl) pyrimidine derivatives have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) for their anti-fibrotic activities .
Biochemical Pathways
Related compounds have shown to exhibit anti-fibrotic activities, suggesting potential involvement in pathways related to fibrosis .
Result of Action
Related compounds have shown to exhibit anti-fibrotic activities, suggesting potential effects on cellular processes related to fibrosis .
Biochemical Analysis
Biochemical Properties
It has been used in the synthesis of novel 2-(pyridin-2-yl) pyrimidine derivatives, which have been evaluated for their biological activities against immortalized rat hepatic stellate cells (HSC-T6) . The interactions of 2-(Pyridin-2-ylamino)ethanol with enzymes, proteins, and other biomolecules are yet to be explored.
Cellular Effects
Its derivatives have shown anti-fibrotic activities, indicating that they might influence cell function, including impact on cell signaling pathways, gene expression, and cellular metabolism .
Properties
IUPAC Name |
2-(pyridin-2-ylamino)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O/c10-6-5-9-7-3-1-2-4-8-7/h1-4,10H,5-6H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYLOQLKUWBXBBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)NCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80329529 |
Source
|
| Record name | 2-(pyridin-2-ylamino)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80329529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
89943-04-4 |
Source
|
| Record name | 2-(2-Pyridinylamino)ethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=89943-04-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(pyridin-2-ylamino)ethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80329529 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-[(pyridin-2-yl)amino]ethan-1-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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